3-Benzoyl-6,8-dichloro-4-hydroxy-2-quinolone

• CAS No.: 90181-92-3
• Molecular Formula: C16H9Cl2NO3
• Molecular Weight: 334.1 g/mol
• IUPAC Name: 3-benzoyl-6,8-dichloro-4-hydroxy-1H-quinolin-2-one
• InChI: InChI=1S/C16H9Cl2NO3/c17-9-6-10-13(11(18)7-9)19-16(22)12(15(10)21)14(20)8-4-2-1-3-5-8/h1-7H,(H2,19,21,22)
• InChI Key: JKLOGVOXPXTBKE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C3=C(C(=CC(=C3)Cl)Cl)NC2=O)O

Description

3-Benzoyl-6,8-dichloro-4-hydroxy-2-quinolone is a useful research compound. Its molecular formula is C16H9Cl2NO3 and its molecular weight is 334.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzoyl chloride (0.93 gram) is added to a mixture of 1.5 grams of anhydrous aluminum chloride and 10 ml of nitrobenzene, the mixture is stirred at room temperature until it becomes uniform, stirred at 105° to 110° C. for eight hours with 1.26 grams of 6,8-dichloro-4-hydroxy-2-quinolone, decomposed with concentrated hydrochloric acid, small amount of water is added thereto, and crystals separated out therefrom are collected by filtration. The crystals are washed with water and then washed with methanol and ether to give 1.2 grams of 3-benzoyl-6,8-dichloro-4-hydroxy-2-quinolone, pale yellow powder, melting point 258° to 259° C.